Cas no 2918902-89-1 (1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol)
1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol
- 2918902-89-1
- MFCD34775997
- 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol
-
- Inchi: 1S/C16H24O3/c1-15(2)7-9-16(17,10-8-15)13-5-4-6-14(11-13)19-12-18-3/h4-6,11,17H,7-10,12H2,1-3H3
- Inchi: InChI=1S/C16H24O3/c1-15(2)7-9-16(17,10-8-15)13-5-4-6-14(11-13)19-12-18-3/h4-6,11,17H,7-10,12H2,1-3H3
- InChI Key: WKEADKUDMCZCFB-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=C(C=2)OCOC)CCC(C)(C)CC1
- SMILES: CC1(CCC(CC1)(C2=CC(=CC=C2)OCOC)O)C
Computed Properties
- Exact Mass: 264.17254462g/mol
- Monoisotopic Mass: 264.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.051±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 386.9±32.0 °C(Predicted)
- pka: 14.39±0.40(Predicted)
1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB612248-250mg |
1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol; . |
2918902-89-1 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB612248-1g |
1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol; . |
2918902-89-1 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB612248-5g |
1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol; . |
2918902-89-1 | 5g |
€2218.40 | 2024-07-19 |
1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol
Introduction to 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol (CAS No. 2918902-89-1)
1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol, identified by its Chemical Abstracts Service (CAS) number 2918902-89-1, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This molecule, featuring a complex aromatic structure coupled with a cyclohexanol backbone, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups—specifically the methoxymethoxy substituent on the phenyl ring and the dimethylcyclohexanol moiety—provides a rich framework for exploring its chemical reactivity and biological activity.
The structural features of 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol make it a promising candidate for further investigation. The presence of the methoxymethoxy group, which is an uncommon but intriguing substitution pattern, suggests potential interactions with biological targets that may not be observed with more conventional aromatic derivatives. This substitution pattern could influence both the electronic properties of the aromatic ring and its solubility in biological media, factors that are critical for drug-like characteristics.
In recent years, there has been growing interest in designing molecules with specific stereochemical constraints to enhance their pharmacological profiles. The dimethylcyclohexanol component of this compound introduces a rigidified cyclohexane ring, which can contribute to improved metabolic stability and reduced binding to off-target receptors. Such structural motifs are frequently employed in medicinal chemistry to optimize pharmacokinetic properties while maintaining or enhancing biological activity.
Current research in the field of molecular modeling and computational chemistry has highlighted the importance of understanding how structural features influence molecular interactions. The 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol scaffold provides an excellent model system for studying these relationships. Computational studies have suggested that the methoxymethoxy group may serve as a hydrogen bond acceptor, potentially enhancing binding affinity to protein targets. Additionally, the orientation of the cyclohexanol moiety could play a role in modulating interactions with biological membranes, which is particularly relevant for drugs targeting membrane-bound receptors.
The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been explored to construct the desired framework efficiently. These approaches not only highlight the synthetic prowess required for such molecules but also contribute to the broader toolkit available for constructing complex pharmaceutical intermediates.
One of the most compelling aspects of 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol is its potential application in addressing unmet medical needs. Preliminary studies have suggested that derivatives of this compound may exhibit activity against certain enzymatic targets implicated in inflammatory diseases and cancer. The unique structural features of this molecule provide a foundation for designing analogs with enhanced potency and selectivity. For instance, modifications to the aromatic ring or the cyclohexanol moiety could fine-tune electronic properties or steric hindrance to improve target engagement.
The development of novel drug candidates is often hampered by issues related to solubility and bioavailability. The presence of both polar (methoxymethoxy) and non-polar (dimethylcyclohexanol) functional groups in 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol suggests that it may exhibit balanced solubility characteristics, making it a promising candidate for formulation into oral or injectable therapies. Furthermore, its rigidified structure could reduce susceptibility to metabolic degradation pathways such as oxidation or hydrolysis.
Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly evaluate large libraries of compounds for biological activity. The 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol scaffold is well-suited for inclusion in HTS campaigns due to its well-defined structure and potential therapeutic relevance. Such screens have already identified several promising derivatives that are being further optimized through structure-activity relationship (SAR) studies.
In conclusion, 1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol (CAS No. 2918902-89-1) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features offer a rich platform for exploring new therapeutic modalities while addressing key challenges related to drug design and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.
2918902-89-1 (1-(3-(Methoxymethoxy)phenyl)-4,4-dimethylcyclohexanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)